N-[(5-Bromopyrazin-2-yl)methyl]-2-ethyl-6-methylmorpholine-4-carboxamide

• IUPAC Name: N-[(5-bromopyrazin-2-yl)methyl]-2-ethyl-6-methylmorpholine-4-carboxamide
• InChI: InChI=1S/C13H19BrN4O2/c1-3-11-8-18(7-9(2)20-11)13(19)17-5-10-4-16-12(14)6-15-10/h4,6,9,11H,3,5,7-8H2,1-2H3,(H,17,19)
• InChI Key: UFGJTHVQJSIQPB-UHFFFAOYSA-N
• Canonical SMILES: CCC1CN(CC(O1)C)C(=O)NCC2=CN=C(C=N2)Br
• Molecular Formula: C13H19BrN4O2
• Molecular Weight: 343.22 g/mol

Description

The compound you’re asking about seems to be a complex organic molecule that contains a pyrazine ring, which is a six-membered ring with two nitrogen atoms, and a bromine atom attached to it. It also appears to have a morpholine ring, which is a six-membered ring with one oxygen and one nitrogen atom, and a carboxamide group, which is a functional group consisting of a carbonyl (C=O) and amine (NH2) group.

Molecular Structure Analysis

The molecular structure of your compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the bromine atom, the pyrazine ring, the morpholine ring, and the carboxamide group would all contribute to its overall structure.

Chemical Reactions Analysis

The chemical reactions involving your compound would depend on its structure and the conditions under which the reactions are carried out. For example, the bromine atom could potentially be replaced by other groups in a substitution reaction.

Physical And Chemical Properties Analysis

The physical and chemical properties of your compound would be determined by its molecular structure. For example, the presence of the bromine atom could make it relatively heavy and possibly reactive.

Mechanism of Action

The mechanism of action of your compound would depend on its intended use. For example, if it’s a pharmaceutical compound, its mechanism of action would involve interacting with certain biological targets in the body.

Safety and Hazards

The safety and hazards associated with your compound would depend on its physical and chemical properties. For example, if it’s reactive, it could pose a risk if not handled properly.

Future Directions

The future directions for research on your compound could involve exploring its potential uses, studying its properties in more detail, or developing new synthesis methods.